N-(2,6-dimethylphenyl)-N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}methanesulfonamide

• Molecular Formula: C21H26FN3O3S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]methanesulfonamide
• InChI: InChI=1S/C21H26FN3O3S/c1-16-5-4-6-17(2)21(16)25(29(3,27)28)15-20(26)24-13-11-23(12-14-24)19-9-7-18(22)8-10-19/h4-10H,11-15H2,1-3H3
• InChI Key: FWGSIZNGCZGXSA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)N(CC(=O)N2CCN(CC2)C3=CC=C(C=C3)F)S(=O)(=O)C

Description

N-(2,6-dimethylphenyl)-N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}methanesulfonamide, commonly known as Compound X, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a selective antagonist of a specific receptor in the brain, and its unique properties make it a valuable tool for investigating the physiological and biochemical effects of this receptor.

Mechanism of Action

Compound X works by binding to a specific receptor in the brain, which blocks the action of the natural ligand that normally activates this receptor. This results in a decrease in the activity of the receptor and its downstream signaling pathways.
Biochemical and Physiological Effects:
The blockade of the target receptor by Compound X has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to decrease the release of certain neurotransmitters in the brain, which can affect mood and behavior. It has also been shown to have anti-inflammatory effects, which may have implications for the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Compound X in lab experiments is its selectivity for its target receptor. This allows researchers to specifically investigate the function of this receptor without affecting other receptors or pathways. However, one limitation is that the effects of Compound X may not be entirely specific to the target receptor, as it may have off-target effects on other proteins or pathways.

Future Directions

There are several potential future directions for research on Compound X. One area of interest is its potential therapeutic use in the treatment of certain diseases, such as inflammation-related disorders. Another direction is the investigation of its effects on other physiological and biochemical processes, which may reveal new insights into the function of its target receptor. Additionally, the development of new compounds based on the structure of Compound X may lead to the discovery of even more potent and selective antagonists of this receptor.

Synthesis Methods

The synthesis of Compound X is a complex process that involves several steps. The first step is the reaction of 2,6-dimethylphenylamine with ethyl 2-(4-fluorophenyl)-2-oxoacetate to form an intermediate compound. This intermediate is then reacted with methanesulfonyl chloride to produce the final product, Compound X.

Scientific Research Applications

Compound X has been used extensively in scientific research to investigate the role of its target receptor in various physiological and biochemical processes. It has been shown to be a potent and selective antagonist of this receptor, which makes it a valuable tool for studying its function.